molecular formula C10H9ClN4O2 B8605341 2H-Tetrazole-5-carboxylic acid, 2-(3-chlorophenyl)-, ethyl ester

2H-Tetrazole-5-carboxylic acid, 2-(3-chlorophenyl)-, ethyl ester

Cat. No.: B8605341
M. Wt: 252.66 g/mol
InChI Key: BFKQKRPAXTWNQJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2H-Tetrazole-5-carboxylic acid, 2-(3-chlorophenyl)-, ethyl ester is a useful research compound. Its molecular formula is C10H9ClN4O2 and its molecular weight is 252.66 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H9ClN4O2

Molecular Weight

252.66 g/mol

IUPAC Name

ethyl 2-(3-chlorophenyl)tetrazole-5-carboxylate

InChI

InChI=1S/C10H9ClN4O2/c1-2-17-10(16)9-12-14-15(13-9)8-5-3-4-7(11)6-8/h3-6H,2H2,1H3

InChI Key

BFKQKRPAXTWNQJ-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=NN(N=N1)C2=CC(=CC=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

12.0 mL (210 mmol) acetic acid was added to a solution of 12.0 g (52.7 mmol) N′-(3-chloro-phenyl)-2-ethoxyacetohydrazonamide in 120 mL THF. The mixture was heated to 85° C. and a solution of 4.36 g (63.2 mmol) sodium nitrite in 12 mL water was added over 4 h. After stirring for 1 h at 85° C., the mixture was cooled to RT. The solvent was evaporated. The residue was dissolved in EtOAc and extracted with aqueous sodium bicarbonate. The organic layer was washed with brine, dried over sodium sulfate, filtered and concentrated. The resulting residue was purified by column chromatography eluted with hexane/EtOAc (90:10).
Quantity
12 mL
Type
reactant
Reaction Step One
Name
N′-(3-chloro-phenyl)-2-ethoxyacetohydrazonamide
Quantity
12 g
Type
reactant
Reaction Step One
Name
Quantity
120 mL
Type
solvent
Reaction Step One
Quantity
4.36 g
Type
reactant
Reaction Step Two
Name
Quantity
12 mL
Type
reactant
Reaction Step Two

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